Cas no 1206992-53-1 (3-[(4-fluorophenyl)(methyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide)

• Product Name: 3-[(4-fluorophenyl)(methyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide
• CAS No: 1206992-53-1
• MF: C₁₉H₁₇FN₂O₃S₃
• MW: 436.54328417778
• CID: 5391372
• Update Time: 2025-06-09

3-[(4-fluorophenyl)(methyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-fluorophenyl)-methylsulfamoyl]-N-(3-methylsulfanylphenyl)thiophene-2-carboxamide
• 3-[(4-fluorophenyl)(methyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide

• Inchi： 1S/C19H17FN2O3S3/c1-22(15-8-6-13(20)7-9-15)28(24,25)17-10-11-27-18(17)19(23)21-14-4-3-5-16(12-14)26-2/h3-12H,1-2H3,(H,21,23)
• InChI Key： ZFUNEERUNMYBKJ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(SC)=C2)=O)SC=CC=1S(N(C1=CC=C(F)C=C1)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-[(4-fluorophenyl)(methyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide

Introduction to 3-[(4-fluorophenyl)(methyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide (CAS No. 1206992-53-1)

3-[(4-fluorophenyl)(methyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1206992-53-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a thiophene core, which is a heterocyclic aromatic ring system consisting of sulfur and carbon atoms. The presence of functional groups such as the (4-fluorophenyl)(methyl)sulfamoyl and 3-(methylsulfanyl)phenyl substituents enhances its chemical diversity and biological relevance. These groups contribute to the compound's unique physicochemical properties, which are crucial for its interaction with biological targets.

In recent years, there has been a growing interest in thiophene derivatives due to their wide range of biological activities. Thiophenes have been shown to possess antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific arrangement of atoms in 3-[(4-fluorophenyl)(methyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide makes it a particularly intriguing molecule for further investigation.

The (4-fluorophenyl)(methyl)sulfamoyl moiety is a key feature of this compound, contributing to its potential pharmacological effects. Fluorine atoms are known to enhance the metabolic stability and binding affinity of drug molecules. The methylsulfamoyl group introduces a polar region that can interact with biological targets through hydrogen bonding, further influencing the compound's biological activity.

Similarly, the 3-(methylsulfanyl)phenyl substituent adds another layer of complexity to the molecule. The phenyl ring is a common motif in many bioactive compounds, and the presence of a methylsulfanyl group can modulate its electronic properties and interactions with biological receptors. This combination of functional groups makes 3-[(4-fluorophenyl)(methyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide a versatile scaffold for drug discovery.

Recent studies have highlighted the importance of thiophene derivatives in the development of novel therapeutic agents. For instance, researchers have explored the use of thiophene-based compounds in the treatment of neurological disorders, where their ability to cross the blood-brain barrier is particularly valuable. The structural features of 3-[(4-fluorophenyl)(methyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide suggest that it may have similar applications.

The compound's potential as a lead molecule has been further supported by computational studies that predict its favorable pharmacokinetic properties. These studies often involve molecular docking simulations, which can provide insights into how the molecule interacts with target proteins. The results from such simulations can guide the optimization process, leading to more effective drug candidates.

In addition to its structural complexity, 3-[(4-fluorophenyl)(methyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide exhibits interesting chemical reactivity. This reactivity can be exploited for further derivatization, allowing researchers to explore new analogues with enhanced biological activity. The synthesis of this compound involves multi-step organic reactions, each carefully designed to introduce or modify specific functional groups while maintaining overall structural integrity.

The role of thiophene-2-carboxamide in this molecule is also noteworthy. The carboxamide group is known for its ability to form hydrogen bonds, which can be critical for binding affinity and specificity. In addition, it can undergo various chemical transformations, making it a versatile building block for medicinal chemistry.

As research in this field continues to advance, new methodologies are being developed to improve the synthesis and characterization of complex organic molecules like 3-[(4-fluorophenyl)(methyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide. Techniques such as high-throughput screening and automated synthesis are enabling researchers to rapidly explore large libraries of compounds, increasing the chances of discovering novel therapeutic agents.

The potential applications of this compound extend beyond traditional pharmaceutical uses. For example, it could be explored as a component in agrochemical formulations or as a starting material for the synthesis of other bioactive molecules. Its unique combination of functional groups makes it a valuable asset in synthetic chemistry.

In conclusion, 3-[(4-fluorophenyl)(methyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide (CAS No. 1206992-53-1) is a promising compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further investigation into various therapeutic applications. As our understanding of its properties and reactivity grows, so too does its potential as a lead molecule in drug discovery efforts.